Cas no 37621-57-1 (1-Bromonaphthalene-d7)

• Product Name: 1-Bromonaphthalene-d7
• CAS No: 37621-57-1
• MF: C₁₀H₇Br
• MW: 214.109713792801
• CID: 296968
• PubChem ID: 45038458
• Update Time: 2025-09-27

1-Bromonaphthalene-d7 Chemical and Physical Properties

Names and Identifiers

• Naphthalene-1,2,3,4,5,6,7-d7,8-bromo-
• 1-Bromonaphthalene-d7
• 1-Brom-d7-naphthalin
• 1-bromo(perdeuterionaphthalene)
• 1-Bromo(perdeuteronaphthalene)
• 1-bromo-2,3,4,5,6,7,8-heptadeuterio-naphthalene
• AG-F-32327
• A-Naphthyl-d7 Bromide
• CTK8F3274
• FT-0663807
• 1-Bromo(~2~H_7_)naphthalene
• HY-Y1119S
• DTXSID10661828
• D99774
• 1-bromo-2,3,4,5,6,7,8-heptadeuterionaphthalene
• SCHEMBL844693
• CS-0255165
• AKOS030243340
• 37621-57-1
• 1-bromo(?H?)naphthalene
• 1-Bromonaphthalene-2,3,4,5,6,7,8-d7
• DB-312003

• Inchi： 1S/C10H7Br/c11-10-7-3-5-8-4-1-2-6-9(8)10/h1-7H/i1D,2D,3D,4D,5D,6D,7D
• InChI Key： DLKQHBOKULLWDQ-GSNKEKJESA-N
• SMILES： BrC1C([2H])=C([2H])C([2H])=C2C([2H])=C([2H])C([2H])=C([2H])C2=1

Computed Properties

• Exact Mass: 220.06089
• Monoisotopic Mass: 213.01705g/mol
• Isotope Atom Count: 7
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Solubility: Chloroform (Slightly), Dichloromethane (Slightly), Ethyl Acetate (Slightly), Met
• PSA: 0

1-Bromonaphthalene-d7 Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Refrigerator

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 1-Bromonaphthalene-d7

Comprehensive Guide to 1-Bromonaphthalene-d7 (CAS No. 37621-57-1): Properties, Applications, and Industry Insights

1-Bromonaphthalene-d7 (CAS No. 37621-57-1) is a deuterated derivative of 1-bromonaphthalene, widely recognized for its role in advanced research and analytical applications. This compound, featuring seven deuterium atoms, is a critical tool in NMR spectroscopy, isotope labeling studies, and pharmaceutical research. Its unique isotopic composition minimizes signal interference, making it indispensable for precise molecular structure analysis.

The growing demand for deuterated compounds like 1-Bromonaphthalene-d7 is driven by advancements in drug discovery and material science. Researchers frequently search for "deuterated solvents for NMR" or "isotopic labeling techniques," highlighting the compound's relevance. With a molecular formula of C₁₀D₇Br, it offers exceptional stability and compatibility with sensitive experimental conditions, addressing key challenges in spectroscopic analysis.

In the pharmaceutical industry, 1-Bromonaphthalene-d7 is employed to trace metabolic pathways and optimize drug formulations. Its use in "kinetic isotope effect (KIE) studies" is particularly notable, as deuterium incorporation can alter reaction rates without structural changes. This aligns with trending topics like "green chemistry" and "sustainable synthesis," where deuterated compounds reduce waste and enhance efficiency.

From a technical perspective, 1-Bromonaphthalene-d7 exhibits a high degree of isotopic purity (>98%), ensuring reliable results in quantitative analysis. Its physical properties—such as a boiling point of 281–283°C and a density of 1.483 g/mL—are frequently queried in "deuterated compound databases." These metrics are vital for laboratory protocols requiring precise volumetric or temperature-controlled processes.

The compound's compatibility with GC-MS and LC-MS systems further expands its utility in environmental and forensic sciences. For instance, it serves as an internal standard in "pollutant detection" studies, a hot topic amid increasing regulatory scrutiny. Users often search for "high-purity deuterated standards" or "stable isotope applications," reflecting the need for reliable reference materials.

Emerging trends in personalized medicine and proteomics have also amplified interest in 1-Bromonaphthalene-d7. Its role in "biomarker validation" and "protein dynamics studies" underscores its cross-disciplinary value. Additionally, the compound's non-hazardous profile (when handled under standard laboratory conditions) makes it a preferred choice for academic and industrial settings alike.

To meet evolving research demands, suppliers now offer custom deuterated solutions, including tailored concentrations or formulations of 1-Bromonaphthalene-d7. This flexibility caters to niche applications like "microfluidics research" or "nanomaterial characterization," where precision is paramount. Such innovations align with searches for "specialty chemicals for R&D" and "high-performance reagents."

In summary, 1-Bromonaphthalene-d7 (CAS No. 37621-57-1) bridges gaps between theoretical research and practical solutions. Its versatility in analytical chemistry, coupled with rising interest in isotope-enhanced technologies, positions it as a cornerstone of modern scientific inquiry. As industries prioritize accuracy and sustainability, this compound will remain pivotal in unlocking new frontiers across multiple disciplines.